2-Pyridinecarboxylicacid,5-(2,2,3,3-tetrafluoropropoxy)-

• Molecular Formula: C9H7F4NO3
• Molecular Weight: 253.15 g/mol
• IUPAC Name: 5-(2,2,3,3-tetrafluoropropoxy)pyridine-2-carboxylic acid
• InChI: InChI=1S/C9H7F4NO3/c10-8(11)9(12,13)4-17-5-1-2-6(7(15)16)14-3-5/h1-3,8H,4H2,(H,15,16)
• InChI Key: DBADNJPSKGVYJM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1OCC(C(F)F)(F)F)C(=O)O

Description

2-Pyridinecarboxylicacid,5-(2,2,3,3-tetrafluoropropoxy)- is a useful research compound. Its molecular formula is C9H7F4NO3 and its molecular weight is 253.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In a manner analogous to that described in example 17b), the hydrolysis of the 5-(2,2,3,3-tetrafluoro-propoxy)-pyridine-2-carboxylic acid methyl ester with lithium hydroxide yielded the title compound as a light yellow solid (yield 94% of theory). MS (ISP): m/z=253 [M]+.

Synthesis routes and methods II

Procedure details

Lithium hydroxide (469 mg, 19.6 mmol) is added to a solution of methyl 5-(2,2,3,3-tetrafluoropropoxy)pyridine-2-carboxylate (1.047 mg, 3.92 mmol) in THF (7 mL) and water (7 mL). The reaction mixture is stirred for 1 hour at 60° C., cooled to ambient temperature, quenched with 1 M HCl (20 mL), diluted with brine and extracted with dichloromethane (3 times). The organic layers are combined, dried over MgSO4, filtered, and concentrated under reduced pressure to give the title compound (921 mg, 93%). ES/MS (m/e): 254.0 (M+1).

Synthesis routes and methods III

Procedure details

To a solution of 5-(2,2,3,3-tetrafluoro-propoxy)-pyridine-2-carboxylic acid methyl ester (2.6 g) in THF (20 ml) and water (15 ml) was added lithium hydoxide solution (1 M, 19.4 ml) and the reaction mixture was stirred at 22° C. for 30 min. The reaction mixture was neutralised by addition of aqueous HCl (1 N, 19.4 ml), the organic solvent was evaporated, the suspension obtained still containing water was filtered and the residue was dried to give 5-(2,2,3,3-tetrafluoro-propoxy)-pyridine-2-carboxylic acid (2.3 g) as an off-white solid.